2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide
Overview
Description
2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide is a chemical compound with the molecular formula C12H13ClN2O5. It is also known as N-(2-oxo-1,3-oxolan-2-ylmethyl)-2-chloro-4-nitrobenzamide. This compound has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide is not well understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest.
Biochemical and Physiological Effects
Studies have shown that this compound may exhibit antitumor activity. For instance, this compound has been reported to inhibit the growth of human leukemia cells in vitro. Additionally, it has been shown to inhibit the growth of human ovarian cancer cells and human lung cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide in lab experiments is its potential antitumor activity. However, one limitation is that its mechanism of action is not well understood.
Future Directions
There are several future directions for research on 2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide. One direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to explore its potential as a starting material for the synthesis of compounds with potential biological activities. Additionally, further studies are needed to elucidate its mechanism of action and to determine its safety profile.
Synthesis Methods
The synthesis of 2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide involves the reaction of 2-chloro-4-nitrobenzoyl chloride with oxalyl chloride, followed by the addition of oxalyl chloride to 2-amino-2-methyl-1-propanol to form the oxalyl derivative. The final step involves the reaction of the oxalyl derivative with 2-hydroxyethyl-2-oxoacetate to form the desired compound.
Scientific Research Applications
2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide has potential applications in scientific research. It has been used as a starting material for the synthesis of various compounds with potential biological activities. For instance, this compound has been used as a starting material for the synthesis of 2-chloro-4-nitro-N-(2-oxo-1,3-oxazolidin-3-ylmethyl)benzamide, which has been reported to exhibit antitumor activity against leukemia cells.
properties
IUPAC Name |
2-chloro-4-nitro-N-(oxolan-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O4/c13-11-6-8(15(17)18)3-4-10(11)12(16)14-7-9-2-1-5-19-9/h3-4,6,9H,1-2,5,7H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAEWZCAVABKVMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-Chlorophenyl)-4-[4-(4-morpholinyl)benzylidene]-3,5-pyrazolidinedione](/img/structure/B413867.png)
![N-(3,4-dimethylphenyl)-2-[(3,4-dimethylphenyl)amino]-2,2-diphenylacetamide](/img/structure/B413871.png)
![(5Z)-2-(2-chloroanilino)-5-[(2-methoxy-3-nitrophenyl)methylidene]-1,3-thiazol-4-one](/img/structure/B413874.png)
![(5Z)-5-[(5-bromo-2-hydroxy-3-methoxyphenyl)methylidene]-2-(2-chloroanilino)-1,3-thiazol-4-one](/img/structure/B413877.png)
![3-[(3-Chloro-4-methoxyanilino)methyl]-5-(4-methoxybenzylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B413878.png)
![2-(3-pyridinyl)-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one](/img/structure/B413879.png)
![(5Z)-2-(2-chloroanilino)-5-[(2-methylphenyl)methylidene]-1,3-thiazol-4-one](/img/structure/B413883.png)
![5-[4-({2-Nitrobenzyl}oxy)-3-methoxybenzylidene]-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B413884.png)